Cas no 1184965-22-7 (N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide)

• Product Name: N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
• CAS No: 1184965-22-7
• MF: C₂₁H₁₉N₅O₂S
• MW: 405.472862482071
• CID: 5343358
• Update Time: 2025-05-21

N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ACETYLPHENYL)-2-({1-ETHYL-[1,2,4]TRIAZOLO[4,3-A]QUINOXALIN-4-YL}SULFANYL)ACETAMIDE
• N-(4-acetylphenyl)-2-[(1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)sulfanyl]acetamide
• N-(4-acetylphenyl)-2-((1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)acetamide
• N-(4-acetylphenyl)-2-[(1-ethyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide
• N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C21H19N5O2S/c1-3-18-24-25-20-21(23-16-6-4-5-7-17(16)26(18)20)29-12-19(28)22-15-10-8-14(9-11-15)13(2)27/h4-11H,3,12H2,1-2H3,(H,22,28)
• InChI Key： CAIFVZVVHLYUFA-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(C)=O)=CC=1)=O)C1C2=NN=C(CC)N2C2C=CC=CC=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 598
• XLogP3: 3.8
• Topological Polar Surface Area: 115

Additional information on N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide

N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide (CAS 1184965-22-7): A Comprehensive Overview

N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide (CAS 1184965-22-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique triazoloquinoxaline core and acetamide side chain, presents a fascinating case study for researchers interested in heterocyclic chemistry and drug development. Its molecular structure combines multiple pharmacophores, making it a subject of interest for potential therapeutic applications.

The compound's CAS number 1184965-22-7 serves as a unique identifier in chemical databases, ensuring precise tracking and reference in scientific literature. Researchers often search for "N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide synthesis" or "1184965-22-7 applications" when investigating this molecule, reflecting the growing interest in its chemical properties and potential uses. The presence of both triazole and quinoxaline moieties in its structure contributes to its unique electronic and steric properties, which are currently being explored in various research contexts.

Recent studies have focused on the structure-activity relationship of compounds containing the [1,2,4]triazolo[4,3-a]quinoxaline scaffold, with particular attention to their potential biological activities. The ethyl substitution at position 1 and the sulfanylacetamide linkage in N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide create distinct electronic effects that influence the molecule's reactivity and binding properties. These structural features make it a valuable intermediate in medicinal chemistry research, especially in the development of novel heterocyclic compounds.

The pharmaceutical industry has shown increasing interest in triazoloquinoxaline derivatives due to their diverse biological activities. While CAS 1184965-22-7 itself is primarily used in research settings, its structural analogs have demonstrated various pharmacological properties in preclinical studies. Researchers are particularly interested in how modifications to the 4-acetylphenyl group or the sulfanyl bridge might affect the compound's biological profile. These investigations align with current trends in personalized medicine and targeted drug design.

From a synthetic chemistry perspective, N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide represents an interesting challenge due to the combination of multiple reactive sites in its structure. The acetamide functionality provides a handle for further derivatization, while the triazoloquinoxaline core offers opportunities for structure-activity relationship studies. Current research questions often revolve around "optimization of 1184965-22-7 synthesis" and "purification methods for triazoloquinoxaline derivatives," reflecting the practical challenges in working with this class of compounds.

The physicochemical properties of CAS 1184965-22-7 are crucial for its handling and application in research settings. While specific data may vary depending on the preparation method, the compound typically appears as a solid with moderate solubility in common organic solvents. Researchers emphasize the importance of proper storage conditions for N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide, typically recommending protection from light and moisture to maintain stability. These practical considerations are frequently searched topics among laboratory professionals working with this compound.

In the context of current scientific trends, triazoloquinoxaline-based compounds like 1184965-22-7 are being investigated for their potential in addressing various biomedical challenges. The scientific community is particularly interested in how these structures might interact with biological targets, given the known pharmacological activities of related heterocyclic systems. While not making therapeutic claims, it's noteworthy that researchers are exploring the fundamental science behind such molecules in relation to contemporary health priorities.

The market for specialized chemical intermediates like N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide has grown steadily, reflecting increased R&D investment in novel heterocyclic compounds. Suppliers and researchers alike search for terms like "high purity 1184965-22-7" and "custom synthesis triazoloquinoxaline derivatives," indicating the compound's importance in chemical research. The availability of this material through specialty chemical providers facilitates ongoing investigations into its potential applications.

Analytical characterization of CAS 1184965-22-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for verifying the identity and purity of the compound, especially when used as a reference material or synthetic intermediate. The 4-acetylphenyl moiety provides a distinctive spectroscopic signature that aids in structural confirmation, while the sulfanylacetamide linkage presents interesting features in mass spectral analysis.

Looking forward, N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide continues to be a compound of interest in academic and industrial research settings. Its structural complexity and potential for derivatization make it a valuable tool for exploring new chemical space in heterocyclic chemistry. As research into triazoloquinoxaline systems progresses, CAS 1184965-22-7 serves as an important reference point for understanding the properties and reactivities of this class of compounds.

Environmental and safety considerations for working with 1184965-22-7 follow standard laboratory protocols for handling organic compounds. Researchers emphasize proper personal protective equipment and ventilation when handling this material, in line with general chemical safety principles. These precautions are particularly important given the compound's structural complexity and the need to maintain its integrity during experimental procedures.

In summary, N-(4-acetylphenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide (CAS 1184965-22-7) represents an intriguing subject of study in modern chemical research. Its unique combination of triazole, quinoxaline, and acetamide functionalities offers multiple avenues for scientific exploration. As interest in heterocyclic chemistry continues to grow, this compound serves as both a research tool and a stepping stone for the development of novel chemical entities with potential scientific significance.